Cas no 1361834-38-9 (2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol)

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol is a fluorinated pyridine derivative with a multifunctional structure, combining an aminomethyl group, difluoromethyl, and trifluoromethyl substituents on a pyridine core. The presence of these functional groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl and trifluoromethyl moieties contribute to increased metabolic stability and lipophilicity, while the aminomethyl and hydroxymethyl groups offer reactive sites for further derivatization. This compound is particularly valuable in the development of bioactive molecules, where fluorine incorporation is critical for optimizing binding affinity and pharmacokinetic properties. Its structural features make it suitable for applications requiring precise molecular modifications.
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol structure
1361834-38-9 structure
Product Name:2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
CAS No:1361834-38-9
MF:C9H9F5N2O
MW:256.172579526901
CID:4798229
Update Time:2025-06-08

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
    • Inchi: 1S/C9H9F5N2O/c10-8(11)5-1-4(3-17)16-6(2-15)7(5)9(12,13)14/h1,8,17H,2-3,15H2
    • InChI Key: BZTLEOZIHBSLPK-UHFFFAOYSA-N
    • SMILES: FC(C1C(CN)=NC(CO)=CC=1C(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 248
  • XLogP3: 0.4
  • Topological Polar Surface Area: 59.1

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022000424-500mg
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
1361834-38-9 97%
500mg
$970.20 2022-03-01
Alichem
A022000424-1g
2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol
1361834-38-9 97%
1g
$1,629.60 2022-03-01

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol

Introduction to 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1361834-38-9)

2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1361834-38-9, belongs to a class of pyridine derivatives that are known for their versatile biological activities. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and an amine functional group, make it a promising candidate for further exploration in drug discovery and development.

The compound's molecular structure consists of a pyridine core substituted with an aminomethyl group at the 2-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 3-position, with a hydroxymethyl group at the 6-position. This unique arrangement of functional groups imparts distinct chemical properties that could be exploited for therapeutic applications. The fluorine atoms, in particular, are known to enhance metabolic stability and binding affinity, which are critical factors in the design of effective pharmaceuticals.

In recent years, there has been growing interest in fluorinated pyridines due to their potential as bioactive scaffolds. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The aminomethyl group in 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol provides a site for further chemical modification, allowing researchers to tailor the molecule's properties for specific biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The presence of multiple reactive sites—such as the hydroxymethyl and amine groups—makes it an attractive building block for medicinal chemists. By leveraging these functional groups, researchers can design novel molecules with enhanced potency and selectivity. This approach is particularly relevant in the context of developing next-generation therapeutics that address unmet medical needs.

Recent advancements in computational chemistry have also highlighted the importance of fluorinated pyridines in drug design. Molecular modeling studies suggest that these compounds can interact strongly with biological targets due to their ability to mimic hydrophobic pockets and form hydrogen bonds. The difluoromethyl and trifluoromethyl groups, in particular, have been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility. These findings align with experimental observations that have demonstrated the efficacy of fluorinated analogs in preclinical studies.

The pharmaceutical industry has been actively exploring fluorinated pyridines for their potential therapeutic applications. Several clinical trials have investigated compounds derived from similar structural motifs, with promising results in treating various diseases. For instance, fluorinated pyridines have shown promise in oncology, where they exhibit inhibitory effects on key enzymes involved in cancer cell proliferation. Additionally, they have been explored for their antimicrobial properties, particularly against drug-resistant strains of bacteria.

The synthesis of 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorinated substituents requires careful control over reaction conditions to ensure high yields and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations, making it increasingly feasible to produce complex fluorinated molecules on a scalable basis.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)-3-(trifluoromethyl)pyridine-6-methanol (CAS No. 1361834-38-9) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As computational and synthetic chemistry continue to advance, we can expect to see more innovative applications of this compound and its derivatives in addressing critical medical challenges.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.